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Referenced Gold Isotope
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Compound of Interest

Compound Name: au-224

Cat. No.: B1241044

A comprehensive review of available scientific literature and toxicological databases reveals no
preliminary toxicity or safety data for an isotope identified as Au-224. This is because Au-224
is not a recognized, stable, or synthetically relevant isotope of gold (Au), and consequently, has
not been the subject of toxicological investigation.

Elemental gold and its compounds, particularly gold nanoparticles, have been studied for their
biological interactions and potential toxicity.[1][2] However, these studies focus on the element
itself or common isotopes, not the specified Au-224. The acute toxicity of elemental gold in
nanoparticle form appears to be low in animal models.[2] For instance, rats were unaffected by
a single high dose of gold nanoparticles.[2] It is important to note that the toxicity of gold can be
influenced by its ionic state and form, with gold ions having the potential to damage cells by
interacting with enzymes and DNA.[1]

The user's query for "Au-224" may stem from a typographical error. It is possible that a different
substance was intended:

» Different Gold Isotope: Other isotopes of gold, such as Au-198, have been used in medical
applications, and their radiological properties are well-documented.

o Different Element: The mass number 224 corresponds to known isotopes of other elements.
For example, Radium-224 (Ra-224) is a known alpha-emitting radionuclide with a half-life of
3.63 days. Ra-224 is a subject of toxicological concern, particularly regarding its potential as
a carcinogen when ingested, as it deposits in bone.
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e Compound or Drug ldentifier: The designation "224" could be part of an identifier for a
chemical compound or a drug candidate. For instance, clinical trials are being conducted for
substances identified as "MYK-224" (BMS-986435) and "AD-224," which are unrelated to
gold.

Given the absence of any data for "Au-224," it is not possible to provide the requested in-depth
technical guide, including data tables, experimental protocols, or diagrams of signaling
pathways. Researchers, scientists, and drug development professionals are advised to verify
the correct identifier of the substance of interest to access relevant safety and toxicity
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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